Home / Products / Others

[(5-Methylfuran-2-yl)methyl](propyl)amine hydrochloride

Name: [(5-Methylfuran-2-yl)methyl](propyl)amine hydrochloride
Brand: Smolecule
SKU: S6631973
Rating: 4.5 (3 reviews)

Catalog No.

S6631973

CAS No.

1240567-98-9

M.F

C9H16ClNO

M. Wt

189.68 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[(5-Methylfuran-2-yl)methyl](propyl)amine hydrochl...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1240567-98-9

Product Name

[(5-Methylfuran-2-yl)methyl](propyl)amine hydrochloride

IUPAC Name

N-[(5-methylfuran-2-yl)methyl]propan-1-amine;hydrochloride

Molecular Formula

C9H16ClNO

Molecular Weight

189.68 g/mol

InChI

InChI=1S/C9H15NO.ClH/c1-3-6-10-7-9-5-4-8(2)11-9;/h4-5,10H,3,6-7H2,1-2H3;1H

InChI Key

CYJWFMYCKOPBLI-UHFFFAOYSA-N

SMILES

CCCNCC1=CC=C(O1)C.Cl

Canonical SMILES

CCCNCC1=CC=C(O1)C.Cl

[(5-Methylfuran-2-yl)methyl](propyl)amine hydrochloride, also known as MFA, is a chemical compound used in scientific research for its biological and chemical properties. MFA is a type of substituted furan, a ring-shaped molecule containing a variety of functional groups. The synthesis and characterization of MFA have been extensively studied since its discovery, with its properties and applications constantly evolving.

Physical and Chemical Properties

MFA exists as a white crystalline solid with a molecular formula of C11H18ClNO. Its molecular weight is approximately 215.72 g/mol. Its melting point is approximately 175-178°C, and its boiling point is approximately 350°C. MFA has a moderate solubility in water and is soluble in common organic solvents such as ethanol, methanol, and chloroform. Due to its chemical properties, MFA can be used in a variety of scientific applications, including trace analysis and separation techniques.

Synthesis and Characterization

The synthesis of MFA is a multi-step process that involves the reaction of substituted furans with amines, followed by purification and recrystallization. In particular, MFA can be synthesized through the reaction of 5-methylfurfurylamine with propylamine, followed by treatment with hydrochloric acid. The synthesized product can then be characterized using various analytical methods.

Analytical Methods

Several analytical methods have been used to analyze and characterize MFA, including gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy (IR), and X-ray crystallography. These methods can provide insight into the chemical and structural properties of MFA, and enable researchers to identify and isolate the compound from mixtures.

Biological Properties

MFA has been shown to exhibit several biological properties, such as antimicrobial, anti-tumor, and anti-inflammatory activities. In particular, MFA has been found to have a selective cytotoxic effect on cancer cells, making it a potential candidate for cancer treatment. Additionally, MFA has been shown to effectively inhibit the growth of various bacteria and fungi, making it a valuable antimicrobial agent. Further studies are required to fully understand the biological properties of MFA and how they can be applied in scientific research.

Toxicity and Safety in Scientific Experiments

Although MFA has not been extensively studied for its toxicity, it is important to note that any compound used in scientific research has the potential to pose risks to human health and the environment. Proper handling and disposal of MFA must be observed to ensure the safety of researchers and the general public.

Applications in Scientific Experiments

MFA has been used in various scientific experiments such as biochemical analysis, drug discovery, and microbial studies. In biochemical analysis, MFA has been used as a reagent for the determination of reducing sugars and other analytes. In drug discovery, MFA has been used as a lead compound for the development of new drugs due to its potential as a selective cytotoxic agent. In microbial studies, MFA has been used as a tool for the identification and separation of bacterial strains.

Current State of Research

The current state of research on MFA revolves around its potential applications in various fields, including drug discovery, material science, and environmental studies. MFA's unique chemical properties and biological activities have made it a valuable compound for exploring new scientific discoveries.

Potential Implications in Various Fields of Research and Industry

In drug discovery, MFA can be used as a starting point for the development of new therapeutic agents that can selectively target cancer cells. In material science, MFA can be used as a precursor for the synthesis of new materials such as polymers and sensors. In environmental studies, MFA can be used as a tool for the analysis and treatment of contaminated water and soil.

Limitations and Future Directions

Despite the potential applications of MFA in scientific research, there are still several limitations and future directions that need to be addressed. One of the main limitations is the toxicity of MFA and its effect on human health and the environment. Future studies should focus on exploring alternative synthesis and purification methods that are safer and more environmentally friendly.
Other future directions for research include the development of new analytical methods for the detection and characterization of MFA, the exploration of new applications in the field of material science, and the investigation of its potential as a catalyst for chemical reactions.
In conclusion, [(5-Methylfuran-2-yl)methyl](propyl)amine hydrochloride is a valuable compound in scientific research due to its unique chemical and biological properties. Its potential applications in various fields of research and industry highlight its importance in the scientific community, with ongoing research aiming to expand its knowledge and applications.